Cas no 49802-73-5 (Hexanoyl chloride, 2-ethyl-2-methyl-)

• Product Name: Hexanoyl chloride, 2-ethyl-2-methyl-
• CAS No: 49802-73-5
• MF: C₉H₁₇ClO
• MW: 176.683682203293
• CID: 323855
• PubChem ID: 22759085
• Update Time: 2025-04-19

Hexanoyl chloride, 2-ethyl-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Hexanoyl chloride, 2-ethyl-2-methyl-
• 2-ethyl-2-methylhexanoyl chloride
• DTXSID30628170
• 49802-73-5
• KQMKJGXDDZOKPF-UHFFFAOYSA-N
• 2-methyl-2-ethylhexanoic acid chloride
• SCHEMBL11240509
• 2-methyl-2-ethyl-hexanoyl chloride

• Inchi： 1S/C9H17ClO/c1-4-6-7-9(3,5-2)8(10)11/h4-7H2,1-3H3
• InChI Key： KQMKJGXDDZOKPF-UHFFFAOYSA-N
• SMILES： ClC(C(C)(CC)CCCC)=O

Computed Properties

• Exact Mass: 176.0967929g/mol
• Monoisotopic Mass: 176.0967929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 17.1Ų